N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23N7OS3/c1-4-30-21-26-24-19(32-21)22-18(29)13-31-20-25-23-17(12-16-6-5-11-27(16)3)28(20)15-9-7-14(2)8-10-15/h5-11H,4,12-13H2,1-3H3,(H,22,24,29)
• InChI Key: LJBLHKWYQATVAV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)CC4=CC=CN4C
• Molecular Formula: C21H23N7OS3
• Molecular Weight: 485.7 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. X-ray crystallography could be used to determine the exact structure.

Scientific Research Applications

Glutaminase Inhibitor Development

N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide analogs have been explored for their potential as glutaminase inhibitors. This research is significant as glutaminase is a key enzyme in cancer metabolism. One study involved the synthesis and pharmacological evaluation of BPTES analogs, revealing some truncated analogs retained potency while offering better solubility. These analogs demonstrated efficacy in inhibiting the growth of human lymphoma B cells both in vitro and in a mouse xenograft model (Shukla et al., 2012).

Antimicrobial Activity Research

The compound's derivatives have been synthesized to explore their antimicrobial properties. One study focused on N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives, which were tested for antibacterial and antifungal activities against various pathogens. The synthesis of these derivatives was guided by IR, 1HNMR, and elemental analysis (Baviskar, Khadabadi, & Deore, 2013).

Pharmacological Properties Evaluation

Further research includes studying the pharmacological properties of compounds derived from 4-methyl-4 H -1,2,4-triazole-3-thiol. Investigations included the synthesis of various derivatives and their evaluation for effects on the central nervous system (CNS) in mice, highlighting the compound's potential for CNS-related therapeutic applications (Maliszewska-Guz et al., 2005).

Fungicidal Activity Research

In the field of agriculture, the derivatives of this compound have been synthesized for potential fungicidal activities. One study synthesized ethyl [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylacetate derivatives and tested their fungicidal activity, highlighting the compound's utility in agricultural pest control (El-Telbani, Swellem, & Nawwar, 2007).

Future Directions

Thiadiazole and triazole derivatives are areas of active research in medicinal chemistry due to their wide range of biological activities. Future research could explore the synthesis of new derivatives and their potential applications.